Cas no 102207-08-9 (1-[(1-phenylcyclopentyl)methyl]piperidine)

1-[(1-phenylcyclopentyl)methyl]piperidine structure
102207-08-9 structure
Product Name:1-[(1-phenylcyclopentyl)methyl]piperidine
CAS No:102207-08-9
MF:C17H25N
MW:243.38710474968
CID:1132293
PubChem ID:566548
Update Time:2025-04-20

1-[(1-phenylcyclopentyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-[(1-phenylcyclopentyl)methyl]piperidine
    • 1-[[1-Phenylcyclopentyl]methyl]piperidine
    • Piperidine, 1-((-phenylcyclopentyl)methyl)-
    • 1-((1-Phenylcyclopentyl)methyl)piperidine
    • ACMC-20awrz
    • AC1LBYMG
    • AC1Q1I0G
    • SureCN6888254
    • CTK0H6758
    • 1-[[1-Phenylcyclopentyl]methyl]piperidine; Piperidine, 1-((-phenylcyclopentyl)methyl)-; 1-((1-Phenylcyclopentyl)methyl)piperidine; ACMC-20awrz; AC1LBYMG; AC1Q1I0G; SureCN6888254; CTK0H6758;
    • SCHEMBL6888254
    • Piperidine, 1-[(1-phenylcyclopentyl)methyl]-
    • 1-[(1-Phenylcyclopentyl)methyl]piperidine #
    • [(1-phenylcyclopentyl)methyl]piperidine
    • DTXSID80144774
    • 102207-08-9
    • Inchi: 1S/C17H25N/c1-3-9-16(10-4-1)17(11-5-6-12-17)15-18-13-7-2-8-14-18/h1,3-4,9-10H,2,5-8,11-15H2
    • InChI Key: ILTQDIOPYLOHDA-UHFFFAOYSA-N
    • SMILES: N1(CCCCC1)CC1(C2C=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 243.19885
  • Monoisotopic Mass: 243.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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